Cas no 1609395-41-6 ([trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride)

• Product Name: [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride
• CAS No: 1609395-41-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD26954673
• CID: 4608130
• Update Time: 2025-10-05

[trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-methoxyoxolan-3-amine:hydrochloride
• rel-(3S,4R)-4-Methoxytetrahydrofuran-3-amine hydrochloride
• [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride

• MDL： MFCD26954673
• Inchi： 1S/C5H11NO2.ClH/c1-7-5-3-8-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： KDANNXAXAYGSFR-TYSVMGFPSA-N
• SMILES： O1C[C@@H](OC)[C@H](N)C1.[H]Cl

[trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride

Comprehensive Overview of [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride (CAS No. 1609395-41-6)

The compound [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride (CAS No. 1609395-41-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and synthetic chemistry research. This hydrochloride salt derivative of a tetrahydrofuran-based amine exhibits unique structural features, making it valuable for drug discovery and material science applications. Its molecular formula combines a methoxy-substituted tetrahydrofuran ring with an amine functional group, offering versatile reactivity patterns.

Recent trends in medicinal chemistry highlight the growing demand for chiral building blocks like [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride, particularly in the development of small molecule therapeutics. Researchers frequently search for "tetrahydrofuran derivatives in drug design" or "amine hydrochloride applications," reflecting the compound's relevance in addressing modern healthcare challenges. The trans-configuration of this molecule enhances its stereochemical precision, a critical factor in enantioselective synthesis protocols.

From a physicochemical perspective, [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride demonstrates excellent solubility in polar solvents due to its ionic hydrochloride moiety. Analytical studies using HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. The compound's stability under ambient conditions makes it suitable for long-term storage, though desiccated environments are recommended to preserve its hygroscopic properties.

The synthetic utility of CAS 1609395-41-6 extends to multiple domains, including asymmetric catalysis and peptide mimetics development. Current literature emphasizes its role in constructing bioactive heterocycles, with particular interest in CNS-targeting compounds. These applications align with trending search queries such as "furan-containing drug candidates 2024" and "amine hydrochloride in neurological research," demonstrating the compound's intersection with cutting-edge therapeutic areas.

Market analysis indicates rising procurement of [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride by contract research organizations and academic laboratories. Suppliers frequently optimize their product listings with terms like "high-purity tetrahydrofuran amine" and "custom chiral synthons" to capture researcher attention. The compound's scalable synthesis route and regulatory compliance position it favorably for GMP production environments, addressing industry needs for quality-controlled intermediates.

Environmental and safety profiles of 1609395-41-6 comply with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment is advised during manipulation, consistent with general chemical hygiene practices. The compound's low ecotoxicity and biodegradability characteristics make it suitable for sustainable chemistry initiatives, responding to growing searches for "green pharmaceutical intermediates."

Future research directions for [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride may explore its potential in bioconjugation chemistry and polymeric materials. The compound's hydrogen bonding capacity and structural rigidity offer intriguing possibilities for supramolecular architectures, a hot topic in materials science forums. Patent databases show increasing activity around functionalized tetrahydrofuran derivatives, suggesting expanding commercial applications.

For researchers seeking technical specifications, CAS 1609395-41-6 typically appears as a white crystalline powder with well-characterized spectroscopic fingerprints. Analytical certificates provide detailed chromatographic purity data and structural confirmation through advanced techniques like mass spectrometry and X-ray crystallography. These quality assurances address common purchaser concerns about "authentic chemical standards" and "batch-to-batch consistency."

The global distribution network for [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride has expanded significantly, with specialized fine chemical suppliers offering gram-to-kilogram quantities. Procurement platforms frequently highlight its availability as both off-the-shelf inventory and custom synthesis projects, catering to diverse research timelines. This accessibility supports its growing utilization across drug discovery pipelines worldwide.

In conclusion, [trans-4-methoxytetrahydro-3-furanyl]amine hydrochloride (CAS No. 1609395-41-6) represents a strategically important chiral intermediate with multifaceted applications. Its combination of structural features, synthetic versatility, and commercial availability ensures continued relevance in pharmaceutical innovation. As research trends evolve toward complex heterocyclic systems, this compound will likely maintain its position as a valuable molecular building block in contemporary chemical science.